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Compound of Interest

Compound Name: 3-Fluoro-N-methylbenzylamine

Cat. No.: B151531 Get Quote

Essential Safety and Handling Guide for 3-Fluoro-N-
methylbenzylamine
This document provides immediate, essential safety protocols and logistical information for the

handling and disposal of 3-Fluoro-N-methylbenzylamine (CAS No: 90389-84-7). The

following procedural guidance is intended for researchers, scientists, and drug development

professionals to ensure safe laboratory operations.

Hazard Identification and Classification
3-Fluoro-N-methylbenzylamine is a combustible liquid that causes severe skin burns and eye

damage and is harmful if swallowed. It is crucial to handle this substance with appropriate care

in a controlled laboratory environment.
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Hazard Category Details

GHS Pictograms Corrosion, Exclamation mark

Signal Word Danger

Hazard Statements

H314: Causes severe skin burns and eye

damage.[1]H302: Harmful if swallowed.H227:

Combustible liquid.

Precautionary Statements

P280: Wear protective gloves/protective

clothing/eye protection/face

protection.P301+P330+P331: IF SWALLOWED:

Rinse mouth. Do NOT induce

vomiting.P303+P361+P353: IF ON SKIN (or

hair): Take off immediately all contaminated

clothing. Rinse skin with

water.P305+P351+P338: IF IN EYES: Rinse

cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing.[2]P501: Dispose of

contents/container to an approved waste

disposal plant.

Personal Protective Equipment (PPE)
The use of appropriate PPE is mandatory to prevent exposure.[3] All PPE should be inspected

before use and removed carefully after handling the chemical to avoid contamination.
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PPE Category Item Specification

Eye & Face Protection Safety Goggles & Face Shield

Wear chemical splash goggles

that meet ANSI Z87.1 or

European Standard EN166

standards.[4] A face shield

(minimum 8-inch) should be

worn over goggles where there

is a risk of splashing.[3][4]

Hand Protection Chemical-Resistant Gloves

Nitrile, neoprene, or PVC

gloves are recommended.[4]

Inspect gloves for integrity

before each use.

Body Protection
Laboratory Coat & Protective

Clothing

A flame-resistant lab coat

should be worn and kept fully

buttoned.[4] Long pants and

closed-toe shoes are required.

[4] Choose body protection

based on the amount and

concentration of the substance

at the workplace.[3]

Respiratory Protection Respirator

Work should be conducted in a

chemical fume hood.[5][6] If

ventilation is inadequate or

vapors are generated, use a

NIOSH/MSHA or European

Standard EN 149 approved

respirator with an appropriate

filter (e.g., type ABEK

(EN14387) respirator filter).[7]

Operational and Disposal Plans
A systematic approach to handling and disposal is critical for safety.
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Engineering Controls and Storage
Ventilation: Always handle 3-Fluoro-N-methylbenzylamine inside a certified chemical fume

hood to minimize inhalation exposure.[5][6]

Safety Equipment: An eyewash station and a safety shower must be readily accessible in the

immediate work area.[5][7]

Storage: Store containers in a cool, dry, and well-ventilated area, away from heat and ignition

sources.[3][5] Store locked up between 2-8°C.[2][8][9] Keep containers tightly sealed.[5]

Incompatible Materials: Avoid contact with acids, strong oxidizing agents, acid anhydrides,

acid chlorides, and carbon dioxide (CO2).[5]

Step-by-Step Handling Procedure
Preparation: Ensure all necessary PPE is donned correctly before handling. Confirm that

safety equipment is accessible and operational.

Handling: Conduct all transfers and manipulations within a chemical fume hood.[5][6] Avoid

breathing vapors or mists.[3]

Ignition Sources: Keep the chemical away from open flames, hot surfaces, and other

sources of ignition.[3][5]

Post-Handling: After handling, wash hands and any exposed skin thoroughly.[5]

Decontaminate all equipment and the work surface.

Clothing: Remove any contaminated clothing immediately and wash it before reuse.[2][5]

Spill Response Plan
Evacuate: Immediately evacuate personnel from the spill area.[3]

Ventilate: Ensure the area is well-ventilated, preferably under a fume hood.

Control Ignition: Remove all sources of ignition from the area.[3][6]
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Containment: Wearing full PPE, contain the spill by soaking it up with an inert absorbent

material such as sand, vermiculite, or dry chemical.[3][7]

Collection: Carefully collect the absorbed material into a suitable, labeled, and sealed

container for hazardous waste disposal.[3]

Decontamination: Clean the spill area thoroughly.

Waste: Dispose of the collected waste through an approved hazardous waste disposal plant.

[5]

Waste Disposal Plan
Chemical Waste: All waste containing 3-Fluoro-N-methylbenzylamine must be collected in

a designated, properly labeled hazardous waste container.[10] Never dispose of it down the

drain or in regular trash.[3]

Container Disposal: Empty containers retain product residue and can be dangerous.[7] The

first rinse of an empty container must be collected and disposed of as hazardous waste.[10]

After thorough rinsing and air-drying, obliterate or remove the label before disposing of the

container as solid waste.[10]

EHS Contact: Contact your institution's Environmental Health and Safety (EHS) office for

specific disposal guidelines.[4]

Physicochemical Data
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Property Value

CAS Number 90389-84-7

Molecular Formula C₈H₁₀FN[8]

Molecular Weight 139.17 g/mol

Appearance Colorless to red to green clear liquid[8]

Boiling Point 183-184 °C

Density 1.015 - 1.05 g/mL at 25 °C[8]

Flash Point 66.7 °C (152.1 °F)

Refractive Index n20/D 1.4990 - 1.5[8]

Storage Temperature 2 - 8 °C[8][9]

Emergency First Aid Procedures
Immediate medical attention is required for all exposure routes.[5]

Skin Contact: Immediately take off all contaminated clothing and footwear.[2] Flush the skin

and hair with running water, using a safety shower if available, for at least 15-30 minutes.[2]

Seek immediate medical attention.[2]

Eye Contact: Immediately hold eyelids apart and flush the eye continuously with running

water for at least 15 minutes.[2][5] If present, remove contact lenses, but only if it can be

done easily by skilled personnel.[2] Transport to a hospital or doctor without delay.[2]

Inhalation: Remove the affected person from the contaminated area to fresh air.[2] Keep the

person warm and rested.[2] If breathing has stopped, apply artificial respiration.[2] Seek

immediate medical attention.

Ingestion: If swallowed, rinse the mouth with water.[3] Do NOT induce vomiting.[6] Never

give anything by mouth to an unconscious person.[3] Call a physician or poison control

center immediately.[6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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